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Introduction

sAJM589 is a novel small molecule inhibitor that targets the proto-oncogene MYC, a
transcription factor that is dysregulated in a majority of human cancers.[1] MYC is a master
regulator of cellular proliferation, differentiation, and apoptosis.[1] It exerts its function by
forming a heterodimer with its obligate partner, MAX (MY C-associated factor X), which then
binds to E-box DNA sequences to activate the transcription of target genes.[1][2] The
interaction between MYC and MAX is essential for its oncogenic activity, making it a prime
target for therapeutic intervention.[1][3] sSAJM589 was identified through high-throughput
screening and potently disrupts the MYC-MAX heterodimer, leading to the suppression of
MYC's transcriptional activity and a reduction in MYC protein levels.[2][4] This document
provides detailed application notes and protocols for the use of sAJM589 in a laboratory
setting.

Mechanism of Action

sAJM589 directly inhibits the protein-protein interaction between the basic helix-loop-helix
leucine zipper (bHLH-LZ) domains of MYC and MAX.[2] By preventing the formation of the
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MYC-MAX heterodimer, sAJM589 effectively abrogates MYC's ability to bind to the E-box
sequences in the promoter regions of its target genes.[2] This disruption of MYC's
transcriptional function leads to a downstream impact on cell cycle progression, resulting in a
potent anti-proliferative effect in cancer cells that are dependent on MYC.[2] Furthermore, the
disruption of the MYC-MAX complex by sAJM589 has been observed to decrease MYC protein
levels, potentially by promoting its ubiquitination and subsequent degradation.[1][4]

Data Presentation
Quantitative Data Summary

The following tables summarize the key quantitative data for sAJM589 from in vitro assays.

Table 1: Biochemical and Cellular Activity of sSAJM589(3]

Parameter Value Cell Line/System

IC50 (MYC-MAX Disruption) 1.8+ 0.03 uM PCA-based HTS

IC50 (Cellular Proliferation) 1.9+ 0.06 uM P493-6 (Burkitt lymphoma)
IC50 (Cellular Proliferation) >20 pM P493-6 (with tetracycline)

Table 2: Proliferation Inhibition of sAJM589 in Various Cancer Cell Lines[5]

Cell Line IC50

P493-6 0.8-2uM
Ramos 0.8-2uM
HL-60 0.8-2uM
KGla 0.8-2uM

Table 3: Selectivity of sSAJM589|3]
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Interaction Effect of sAJM589 Assay
MAX-MAX Homodimerization No significant inhibition PCA
JUN-FOS Heterodimerization No significant inhibition Co-IP

Signaling Pathways and Experimental Workflows
MYC-MAX Signaling Pathway and Inhibition by sAJM589
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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